Cas no 1678-15-5 (1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI))
1678-15-5 structure
Product Name:1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI)
CAS No:1678-15-5
MF:C15H12N2O3
MW:268.267383575439
CID:198569
PubChem ID:255053
Update Time:2025-04-19
1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI)
- 1,5-di(pyridin-3-yl)pentane-1,3,5-trione
- 1,5-di-pyridin-3-yl-pentane-1,3,5-trione
- 1,5-Di-pyridyl-(3)-1,3,5-pentantrion
- 1,5-Dipyridyl-(3)-pentan-1,3,5-trion
- AC1L5RK8
- AC1Q5FR4
- AR-1B8070
- CTK4D2768
- KST-1B1519
- NSC80264
- DTXSID10292075
- 1678-15-5
- NSC-80264
-
- Inchi: 1S/C15H12N2O3/c18-13(7-14(19)11-3-1-5-16-9-11)8-15(20)12-4-2-6-17-10-12/h1-6,9-10H,7-8H2
- InChI Key: UWROYQOATHNUEE-UHFFFAOYSA-N
- SMILES: O=C(CC(C1C=NC=CC=1)=O)CC(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 268.08486
- Monoisotopic Mass: 268.084792
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77
- XLogP3: 0.8
Experimental Properties
- Density: 1.256
- Boiling Point: 485°Cat760mmHg
- Flash Point: 244.5°C
- Refractive Index: 1.583
- PSA: 76.99
- LogP: 1.89150
1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI) Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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